Cas no 3598-29-6 ([1,1-Biphenyl]-3,4,4-triol (9CI))

• Product Name: [1,1-Biphenyl]-3,4,4-triol (9CI)
• CAS No: 3598-29-6
• MF: C₁₂H₁₀O₃
• MW: 202.206003665924
• CID: 316201
• PubChem ID: 3014217
• Update Time: 2025-04-19

[1,1-Biphenyl]-3,4,4-triol (9CI) Chemical and Physical Properties

Names and Identifiers

• [1,1-Biphenyl]-3,4,4-triol (9CI)
• [1,1'-Biphenyl]-3,4,4'-triol
• 4-(4-hydroxyphenyl)benzene-1,2-diol
• (1,1'-Biphenyl)-3,4,4'-triol
• 3,4,4'-Trihydroxybiphenyl
• Z1513824074
• UNII-Q54PL64OPW
• 3,4,4'-Biphenyltriol
• SCHEMBL1235644
• DTXSID30189534
• Q54PL64OPW
• 3598-29-6
• Q27287012

• Inchi： 1S/C12H10O3/c13-10-4-1-8(2-5-10)9-3-6-11(14)12(15)7-9/h1-7,13-15H
• InChI Key： CNIACUISPHFTGQ-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)C1C=CC(=CC=1)O)O

Computed Properties

• Exact Mass: 202.063
• Monoisotopic Mass: 202.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• Density: 1.347
• Boiling Point: 416.5°C at 760 mmHg
• Flash Point: 210°C
• Refractive Index: 1.676
• PSA: 60.69